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Compound of Interest

Compound Name: Oxazole-5-carboxylic acid

Cat. No.: B058317

An In-depth Technical Guide to Oxazole-5-
carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of
Oxazole-5-carboxylic acid, alongside a general experimental protocol for the synthesis of
related oxazole compounds. This information is intended to support research and development
activities in medicinal chemistry, organic synthesis, and materials science.

Core Properties of Oxazole-5-carboxylic Acid

Oxazole-5-carboxylic acid is a heterocyclic organic compound featuring a five-membered
oxazole ring substituted with a carboxylic acid group at the 5-position.[1] This structure makes it
a valuable building block in the synthesis of more complex molecules, particularly in the
development of novel pharmaceuticals and agrochemicals.[1][2] Its derivatives have shown
potential biological activities, including antimicrobial, antifungal, and anti-inflammatory
properties.[3]

Quantitative Data Summary

The physical and chemical properties of Oxazole-5-carboxylic acid are summarized in the
table below for easy reference.
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Property Value Source(s)
CAS Number 118994-90-4 [11[2][4]
Molecular Formula C4Hs3NOs [11[2][41[5]
Molecular Weight 113.07 g/mol [2][4]
White to off-white, pale cream,
Appearance _ [1][2][5]
or yellow solid powder.
Melting Point 195-197 °C or 226-230 °C [3][6]
Boiling Point 289.3 £ 13.0 °C (Predicted) [31[6]
Density 1.449 + 0.06 g/cm3 (Predicted) [31[6]
pKa 2.39 £ 0.10 (Predicted) [6]
N Soluble in polar solvents such
Solubility [1][6]
as water and alcohols.
Store at 0 - 8 °C in a dark, dry,
Storage [2][6]

and sealed environment.

Experimental Protocols: Synthesis of Oxazoles

While a specific, detailed protocol for the synthesis of Oxazole-5-carboxylic acid is not readily
available in the provided search results, a general and efficient method for the synthesis of 4,5-
disubstituted oxazoles directly from carboxylic acids has been reported. This can serve as a
foundational methodology for researchers.

General Procedure for the Synthesis of 4,5-Disubstituted Oxazoles from Carboxylic Acids[7]
This protocol involves a [3+2] cycloaddition reaction.

Materials:

o Carboxylic acid (1.0 equiv)

 4-Toluenesulfonylmethyl isocyanide (TosMIC) or other isocyanide (1.2 equiv)
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¢ 4-(Dimethylamino)pyridine (DMAP) (1.5 equiv, as base)
e Triflylpyridinium reagent (DMAP-Tf) (1.3 equiv)

e Dichloromethane (DCM) (0.1 M)

o Water

e Sodium Sulfate (NazSOa)

» Nitrogen atmosphere

Methodology:

o To a screw-capped vial equipped with a Teflon stir bar, add the carboxylic acid (0.21 mmaol,
1.0 equiv), DMAP (0.32 mmol, 1.5 equiv), and DCM (2.0 mL) under a dry nitrogen
atmosphere.

e Add the DMAP-Tf (0.27 mmol, 1.3 equiv) to the mixture and stir for 5 minutes at room
temperature.

e Once all solids have dissolved, add the isocyanide (0.25 mmol, 1.2 equiv) to the reaction
mixture.

 Stir the mixture in a preheated oil bath at 40 °C for 30 minutes.

o Cool the reaction mixture to room temperature.

e Pour the mixture into water (30 mL) and extract with DCM (3 x 20 mL).
e Dry the combined organic layers over Na2SOa4 and filter.

e The solvent is then removed, and the crude product can be purified, typically by
chromatography.

This method has been shown to have a broad substrate scope with good functional group
tolerance.[7]
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Another sustainable approach involves a one-pot synthesis using a heterogeneous copper
ferrite (CuFe20a4) nanocatalyst in water.[8]

General One-Pot Synthesis of Oxazoles[8]

Materials:

Carboxylic acid (1.5 mmol)

Benzoin (1 mmol)

Ammonium acetate (4 mmol)

CuFe20a catalyst (20 mg)

Water (5 mL)
Methodology:

» Combine benzoin, ammonium acetate, the carboxylic acid, and the CuFe20a4 catalyst in
water.

e The reaction is carried out, and its progress can be monitored by thin-layer chromatography
(TLC).

» Upon completion, the product can be separated by adding more water to the reaction
mixture and filtering.

o The catalyst is recyclable and can be separated from the reaction mixture using a magnet.[8]

Logical Workflow Visualization

The following diagram illustrates the general workflow for the synthesis of oxazoles from
carboxylic acids, based on the first experimental protocol described.
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Reaction Preparation

Start: Prepare Reactants

\4
Carboxylic Acid (1.0 equiv)
DMAP (1.5 equiv)
DCM

\4
Add DMAP-Tf (1.3 equiv)

Y
Stir for 5 min at RT

Y

Add Isocyanide (1.2 equiv)

Reaction
Y

Heat at 40°C for 30 min

Work-up ang Purification

Cool to Room Temperature

\
Quench with Water

Y
Extract with DCM

Y

Dry over Na2SOa

Y

Filter, Evaporate, and Purify

End: Isolated Oxazole Product

Click to download full resolution via product page

Caption: General workflow for the synthesis of oxazoles from carboxylic acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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